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Compound of Interest

Compound Name: Disperse Blue 54

Cat. No.: B1173335 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of C.I. Disperse Blue 54

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical and chemical

properties of C.I. Disperse Blue 54 (CAS No. 12217-77-5), an anthraquinone-based dye. It

includes key quantitative data, detailed experimental protocols for property determination, and

logical diagrams to illustrate fundamental processes.

Core Properties and Data
C.I. Disperse Blue 54 is a synthetic colorant valued for its application in dyeing hydrophobic

fibers, particularly polyester. Its chemical structure is based on the anthraquinone framework,

which imparts stability and its characteristic blue hue.

Physical and Chemical Data
The fundamental physicochemical properties of C.I. Disperse Blue 54 are summarized in the

table below. This data is essential for understanding the dye's behavior in various chemical and

physical systems.
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Property Value Source(s)

C.I. Name Disperse Blue 54 [1][2]

CAS Number 12217-77-5 [1][2][3]

Chemical Class Anthraquinone [3][4]

Molecular Formula C₂₀H₁₂N₂O₆ [1][2][3]

Molecular Weight 376.32 g/mol Calculated

Appearance Blue Powder [N/A]

Solubility

Sparingly soluble in water;

soluble in select organic

solvents.

[5]

Color Fastness Properties
Color fastness is a critical parameter indicating a dye's resistance to fading or running under

various conditions. The performance of C.I. Disperse Blue 54 on polyester is rated on a scale

of 1 to 8 for light fastness (where 8 is the highest) and 1 to 5 for other tests (where 5 is the

highest).

Fastness Test ISO Standard Rating

Light Fastness ISO 105-B02 7-8

Washing Fastness ISO 105-C06 4-5

Sublimation Fastness ISO 105-P01 3

Logical and Experimental Workflows
Visual diagrams are provided to clarify complex processes related to the dye's synthesis and

application.
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Generalized Anthraquinone Dye Synthesis

Anthraquinone Precursor
(e.g., Bromaminic Acid)

Ullmann Condensation Reaction
(Cu Catalyst, Heat)

Amine/Aniline Derivative

Crude Dye ProductCoupling Purification
(Chromatography)

Separation Pure Disperse Blue 54Isolation

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of anthraquinone dyes like Disperse Blue 54.

Mechanism of Disperse Dyeing on Polyester Fiber

1. Aqueous Dispersion
Dye particles suspended in water

with dispersing agent

2. Adsorption
Single dye molecules adsorb

onto the fiber surface

Migration to fiber

3. Diffusion
Heat (120-130°C) swells fiber,
creating amorphous regions

Heat Application

Dye molecules diffuse from the
surface into the polymer matrix

Penetration

4. Fixation
Dye molecules are trapped inside
the fiber by intermolecular forces

(van der Waals, H-bonds)

Physical Bonding

5. Cooling & Rinsing
Fiber structure contracts, trapping dye.

Surface dye is washed off.

Process Completion
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Caption: Step-by-step mechanism of polyester fiber coloration with a disperse dye.

Experimental Protocols
The following sections detail the methodologies for determining the key properties of C.I.

Disperse Blue 54.

Determination of UV-Visible Absorption Spectrum
This protocol outlines the procedure for obtaining the absorption spectrum of the dye to

determine its maximum absorption wavelength (λmax).

Objective: To determine the λmax of C.I. Disperse Blue 54 in a suitable solvent.

Apparatus: UV-Vis Spectrophotometer, quartz cuvettes, volumetric flasks, analytical balance.

Procedure:

Solvent Selection: Choose a suitable organic solvent in which the dye is fully soluble (e.g.,

acetone, dimethylformamide).

Stock Solution Preparation: Accurately weigh a small amount of the dye powder and

dissolve it in the chosen solvent in a volumetric flask to prepare a concentrated stock

solution.

Serial Dilutions: Prepare a series of dilutions from the stock solution. The final

concentration should yield an absorbance reading in the optimal range of the

spectrophotometer (typically 0.8-1.1).[6]

Blanking: Fill a quartz cuvette with the pure solvent and use it to zero the

spectrophotometer across the desired wavelength range (e.g., 300-800 nm).[6]

Measurement: Rinse and fill a cuvette with the diluted dye solution. Place it in the

spectrophotometer and record the absorption spectrum.
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Analysis: Identify the wavelength at which the highest absorbance peak occurs. This value

is the λmax.

Color Fastness to Washing (ISO 105-C06)
This protocol assesses the resistance of the dye on a fabric to repeated laundering.[7][8]

Objective: To evaluate the change in color of the dyed specimen and the degree of staining

on adjacent fabrics during washing.

Apparatus: Launder-Ometer or similar apparatus, stainless steel balls, multifibre adjacent

fabric (e.g., TV or DW type), grey scale for color change, grey scale for staining, color

matching cabinet.[8][9]

Procedure:

Specimen Preparation: A specimen of the dyed fabric (e.g., 10 cm x 4 cm) is stitched

together with a same-sized piece of multifibre fabric.[7]

Solution Preparation: Prepare a wash solution containing a standard reference detergent

(e.g., 4 g/L ECE Phosphate detergent) and, if required by the specific test method, sodium

perborate (1 g/L).[7][8]

Washing Cycle: Place the composite specimen, the wash solution, and the specified

number of stainless steel balls (to provide mechanical action) into a stainless steel

container.[9]

Agitation: The container is sealed and agitated in the Launder-Ometer at a specified

temperature (e.g., 60°C) for a set duration (e.g., 30 minutes).[7]

Rinsing and Drying: After the cycle, the specimen is removed, rinsed thoroughly with hot

and then cold water, and dried in air at a temperature not exceeding 60°C.[8]

Assessment: The multifibre fabric is separated from the dyed specimen. The change in

color of the dyed specimen is assessed against the original fabric using the grey scale for

color change. The staining on each fiber of the multifibre strip is assessed using the grey
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scale for staining. All assessments are performed under standardized lighting conditions.

[7]

Color Fastness to Artificial Light (ISO 105-B02)
This protocol determines the resistance of the dye to the fading action of an artificial light

source that simulates natural daylight.[10][11][12]

Objective: To determine the effect of artificial light on the color of the dyed textile.

Apparatus: Xenon arc lamp fading apparatus, blue wool references (Scale 1-8), sample

mounting cards, assessment mask, grey scale for color change.[11][13]

Procedure:

Sample Mounting: A specimen of the dyed fabric is mounted on a card, partially covered to

leave an unexposed area for comparison.

Reference Mounting: A set of blue wool lightfastness references (numerically graded 1 to

8, with 8 being the most resistant) are mounted in the same manner.[14]

Exposure: The mounted specimen and blue wool references are placed in the xenon arc

apparatus and exposed simultaneously to the light under controlled conditions of

temperature and humidity.[13]

Assessment: The exposure is continued until a specified color change is observed on the

specimen, corresponding to a certain rating on the grey scale. The light fastness rating of

the specimen is determined by comparing which of the blue wool references shows a

similar degree of fading.[10][12]

Color Fastness to Dry Heat / Sublimation (ISO 105-P01)
This test evaluates the resistance of the dye to migrating or vaporizing from the fabric when

subjected to dry heat, a process relevant to ironing and heat-setting.[15][16][17]

Objective: To determine the resistance of the color to dry heat and assess staining on an

adjacent undyed fabric.
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Apparatus: Heat pressing or sublimation fastness tester with precisely controlled

temperature plates, undyed polyester fabric, grey scales.[15][18]

Procedure:

Specimen Preparation: A specimen of the dyed fabric is placed in contact with an undyed

piece of polyester fabric.

Heating: The composite specimen is placed between the two heating plates of the

apparatus, which are maintained at a specified temperature (e.g., 150°C, 180°C, or

210°C).[15]

Pressing: A specified pressure is applied for a set duration (e.g., 30 seconds).[15]

Cooling and Conditioning: The specimen is removed and conditioned in a standard

atmosphere.

Assessment: The change in color of the original dyed specimen is evaluated using the

grey scale for color change. The degree of staining on the adjacent undyed polyester

fabric is evaluated using the grey scale for staining.[15][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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